Cas no 2172070-03-8 (3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid)

• Product Name: 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid
• CAS No: 2172070-03-8
• MF: C₁₀H₁₈O₄
• MW: 202.247523784637
• CID: 5566057
• PubChem ID: 165594885
• Update Time: 2025-05-24

3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxypentan-3-yl)oxolane-3-carboxylic acid
• 2172070-03-8
• EN300-1632492
• 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid

• Inchi： 1S/C10H18O4/c1-3-10(13,4-2)9(8(11)12)5-6-14-7-9/h13H,3-7H2,1-2H3,(H,11,12)
• InChI Key： CKHVPNLLMRMFPP-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C1)C(CC)(CC)O

Computed Properties

• Exact Mass: 202.12050905g/mol
• Monoisotopic Mass: 202.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid

Comprehensive Overview of 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid (CAS No. 2172070-03-8)

3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid is a novel organic compound with a unique structural framework, combining a hydroxylated pentyl group with an oxolane (tetrahydrofuran) ring and a carboxylic acid functionality. This molecular architecture positions it as a promising candidate for various applications in pharmaceutical research, material science, and specialty chemicals. The compound's CAS registry number 2172070-03-8 serves as its unique identifier in chemical databases, facilitating precise tracking in research and commercial contexts.

Recent interest in oxygenated heterocyclic compounds like this molecule has surged due to their potential bioactivity and versatility in drug design. Researchers particularly value the hydroxyl-oxolane-carboxylic acid triad for its balanced hydrophilicity-lipophilicity profile, which is crucial for drug permeability and metabolic stability. The compound's structural features align with current trends in fragment-based drug discovery, where such building blocks are increasingly sought after for targeted therapies in oncology and neurodegenerative diseases.

From a synthetic chemistry perspective, 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid presents interesting challenges and opportunities. The tertiary alcohol center adjacent to the oxolane ring creates a stereogenic center that may be significant for chiral applications. Modern synthetic approaches often employ catalytic asymmetric methods to construct such frameworks, reflecting the pharmaceutical industry's growing emphasis on enantioselective synthesis. This aligns with frequent search queries like "asymmetric synthesis of functionalized oxolanes" or "tertiary alcohol building blocks for drug discovery."

The compound's potential extends beyond pharmaceuticals. In materials science, its amphiphilic character makes it relevant for developing biodegradable surfactants and polymeric precursors. The carboxylic acid group offers convenient handles for further derivatization, while the oxolane ring contributes to structural rigidity. These properties answer common industry questions about "sustainable chemical alternatives" and "functional monomers for green polymers." Analytical characterization typically involves advanced techniques like LC-MS, NMR (particularly ¹³C and 2D NMR for structural confirmation), and IR spectroscopy to verify the hydroxyl and carboxyl functionalities.

Stability studies indicate that proper storage conditions are crucial for maintaining the integrity of 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid. Like many polyfunctional compounds, it should be protected from moisture and stored at controlled temperatures. These handling considerations address frequent practical queries from laboratory technicians and quality control specialists. The compound's solubility profile - typically good in polar organic solvents like DMSO and ethanol but limited in non-polar media - makes it compatible with common formulation approaches, a point of interest for process chemists.

Emerging applications in bioconjugation chemistry have further increased attention on this compound class. The hydroxyl and carboxyl groups provide orthogonal reactive sites for linking to biomolecules or creating prodrug systems. This responds to growing search trends around "click chemistry compatible building blocks" and "multifunctional scaffolds for bioconjugation." Computational chemistry studies suggest interesting hydrogen-bonding patterns that could influence crystal packing or molecular recognition properties, making it relevant for crystal engineering research.

Regulatory status and safety profiles are appropriately addressed through standard chemical assessment protocols. While not classified as hazardous under major regulatory frameworks, proper laboratory precautions should always be observed when handling 2172070-03-8. The compound's environmental fate and biodegradation pathways represent an active area of investigation, particularly given the current emphasis on green chemistry principles and sustainable molecular design.

Commercial availability and synthetic access to 3-(3-Hydroxypentan-3-yl)oxolane-3-carboxylic acid continue to evolve as demand grows. Custom synthesis providers increasingly include such specialty compounds in their catalogs, responding to market needs for structurally diverse intermediates. Pricing structures typically reflect the complexity of synthesis and purification, with bulk quantities becoming more accessible as synthetic routes are optimized - a practical consideration for researchers comparing "cost-effective heterocyclic building blocks."

Future research directions likely include exploration of the compound's potential in metal-organic frameworks (MOFs) and as a ligand in coordination chemistry. The multiple donor atoms in its structure make it intriguing for designing functional materials, answering growing interest in "multidentate organic linkers for MOFs." Patent landscapes show increasing activity around related structures, suggesting expanding commercial interest that mirrors academic research trends in functionalized oxygen heterocycles.